Cas no 225942-63-2 (Benzenamine, N-methyl-4-(2-methylpropyl)-)

• Product Name: Benzenamine, N-methyl-4-(2-methylpropyl)-
• CAS No: 225942-63-2
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 5279916
• Update Time: 2025-05-20

Benzenamine, N-methyl-4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-4-(2-methylpropyl)-

• Inchi： 1S/C11H17N/c1-9(2)8-10-4-6-11(12-3)7-5-10/h4-7,9,12H,8H2,1-3H3
• InChI Key： VKGFPUFQXLDVET-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=C(CC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenamine, N-methyl-4-(2-methylpropyl)-

Benzenamine, N-Methyl-4-(2-Methylpropyl)- (CAS No. 225942-63-2)

Benzenamine, N-Methyl-4-(2-Methylpropyl)-, also known by its CAS registry number 225942-63-2, is an organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of aniline, specifically featuring a methyl group attached to the nitrogen atom and an isopropyl group at the para position of the benzene ring. Its molecular formula is C11H17N, and it exhibits a melting point of approximately 78°C and a boiling point around 165°C under standard conditions.

The synthesis of Benzenamine, N-Methyl-4-(2-Methylpropyl)- typically involves nucleophilic aromatic substitution or reductive amination methods. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of palladium catalysts to facilitate the coupling reactions required for its synthesis, significantly reducing reaction times and energy consumption.

One of the most notable applications of this compound is in the field of polymer chemistry. It serves as a key intermediate in the production of high-performance polymers, including polyurethanes and thermoplastics. Its ability to act as a versatile building block for polymer synthesis has been extensively studied in recent years. A 2023 study published in the Journal of Polymer Science highlighted its role in enhancing the mechanical properties of polyurethanes, particularly their tensile strength and thermal stability.

In addition to its role in polymer chemistry, Benzenamine, N-Methyl-4-(2-Methylpropyl)- has found applications in pharmaceuticals and agrochemicals. Its unique structure allows it to act as a precursor for bioactive molecules with potential therapeutic effects. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties. A 2023 research paper in Medicinal Chemistry demonstrated that certain derivatives exhibit promising activity against inflammatory diseases, paving the way for further exploration in drug development.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic life. According to a 2023 report by the European Chemicals Agency (ECHA), Benzenamine, N-Methyl-4-(2-Methylpropyl)- demonstrates moderate biodegradability under aerobic conditions, with degradation rates improving in the presence of microbial consortia.

From an industrial perspective, the demand for this compound has grown steadily due to its versatility across multiple sectors. Its use as an intermediate in specialty chemicals production has been particularly significant. Recent market analyses indicate that the global demand for such intermediates is expected to rise by approximately 5% annually over the next five years, driven by increasing investments in advanced materials and pharmaceutical research.

In conclusion, Benzenamine, N-Methyl-4-(2-Methylpropyl)- (CAS No. 225942-63-2) stands as a critical compound with diverse applications across various industries. Its chemical properties make it an invaluable tool in polymer synthesis, drug development, and specialty chemicals production. As research continues to uncover new potential uses and optimize its synthesis pathways, this compound is poised to play an even more prominent role in future technological advancements.